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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing phase separation in Tween 85
emulsions. Below you will find troubleshooting advice, frequently asked questions, detailed
experimental protocols, and key data to ensure the stability and efficacy of your formulations.

Troubleshooting Guide: Preventing Phase
Separation

This guide addresses common issues encountered during the preparation and storage of
Tween 85 emulsions.

Question: Why is my Tween 85 emulsion separating into layers (creaming or coalescence)?

Answer: Phase separation in Tween 85 emulsions, appearing as creaming (upward movement
of dispersed droplets) or coalescence (merging of droplets), is a sign of instability.[1][2] Several
factors can contribute to this issue:

« Incorrect Hydrophile-Lipophile Balance (HLB): The HLB value of the emulsifier system is
crucial for stability. Tween 85 has an HLB value of approximately 11, making it suitable for
oil-in-water (O/W) emulsions.[3][4][5][6] However, the required HLB for a stable emulsion
depends on the specific oil phase used.[7] A mismatch between the emulsifier's HLB and the
oil's required HLB can lead to instability.
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 Inappropriate Emulsifier Concentration: The concentration of Tween 85 is critical. Insufficient
emulsifier will not adequately cover the surface of the oil droplets, leading to coalescence.[8]
[9] Conversely, excessive concentrations can sometimes have a destructive effect on
emulsion stability.[10]

o Suboptimal Oil Phase Concentration: The ratio of the oil phase to the aqueous phase
influences emulsion stability. An increase in the oil phase concentration can lead to an
increase in droplet size and polydispersity, potentially reducing stability, especially at lower
emulsifier concentrations.[11]

» Lack of Co-surfactant or Stabilizer: Tween 85 alone may not always provide sufficient
stability. Co-surfactants, such as fatty alcohols or other non-ionic surfactants, can enhance
stability by modifying the interfacial film.[12][13] Stabilizers, like natural gums or synthetic
polymers, increase the viscosity of the continuous phase, which slows down droplet
movement and reduces the rate of creaming and coalescence.[1][14]

e Inadequate Homogenization: The method and intensity of mixing are crucial for creating
small, uniform droplets.[15] Insufficient shear during homogenization results in large droplets
that are more prone to separation.[15][16]

o Temperature Fluctuations: Temperature can affect the viscosity of the emulsion and the
solubility of the emulsifier, potentially leading to instability.[3][15]

Question: How can | determine the optimal concentration of Tween 85 for my emulsion?

Answer: The optimal concentration of Tween 85 depends on the specific oil, the desired droplet
size, and the overall formulation. A good starting point is generally around 1-5% of the total
formulation weight. To determine the ideal concentration, it is recommended to conduct a
concentration optimization study.

Question: What is the role of the oil phase in the stability of a Tween 85 emulsion?

Answer: The type and concentration of the oil phase significantly impact emulsion stability.
Different oils have different required HLB values, which dictates the optimal HLB of the
emulsifier system needed for stabilization.[7] The viscosity and interfacial tension of the oil also
play a role.[17] For instance, an increase in oil phase concentration can lead to decreased
stability if the emulsifier concentration is not adjusted accordingly.[11]
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Frequently Asked Questions (FAQSs)

What is the HLB value of Tween 85 and what type of emulsions is it suitable for?

Tween 85 (Polysorbate 85) has an HLB value of approximately 11.[3][4][5][6] This makes it a
hydrophilic emulsifier, well-suited for creating stable oil-in-water (O/W) emulsions.[3][4]

Can | use Tween 85 as the sole emulsifier?

While Tween 85 can be used alone, emulsion stability is often improved by using it in
combination with a low-HLB emulsifier, such as a Span surfactant.[7][18] This combination
allows for the adjustment of the overall HLB of the emulsifier system to match the required HLB
of the oil phase, leading to a more stable emulsion.[7]

How do co-surfactants improve the stability of Tween 85 emulsions?

Co-surfactants, which are typically short-chain alcohols or amines, work in conjunction with the
primary emulsifier to enhance emulsion stability.[8] They can reduce interfacial tension and
increase the solubility of the drug or active ingredient.[8] In many cases, a combination of a
surfactant and a co-surfactant is essential for the formation of a stable cream or lotion.[12]

What is the effect of temperature on the stability of Tween 85 emulsions?

Temperature can significantly impact emulsion stability.[15] Increased temperatures can
decrease the viscosity of the continuous phase, allowing dispersed droplets to move more
freely and potentially coalesce.[15] It can also affect the performance of the emulsifier.[15]
Therefore, it is crucial to conduct stability testing at various temperatures.

How does the method of homogenization affect emulsion stability?

The homogenization process, which involves applying shear to break down the dispersed
phase into small droplets, is a critical step in forming a stable emulsion.[15] The intensity and
duration of homogenization influence the final droplet size.[16] Smaller, more uniform droplets
lead to a more stable emulsion.[1][19]

Data Summary

Table 1: Properties of Tween 85 and Related Emulsifiers
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BENCHE

Property

Tween 85
(Polysorbate 85)

Span 80 (Sorbitan
Monooleate)

Span 85 (Sorbitan
Trioleate)

Chemical Name

Polyoxyethylene (20)
sorbitan trioleate[3][4]

Sorbitan monooleate

Sorbitan trioleate

HLB Value ~11[3][4][5][6] 4.3[20] 1.8[7]
Type Non-ionic, Hydrophilic ~ Non-ionic, Lipophilic Non-ionic, Lipophilic
] - W/O Emulsifier, Co- W/O Emulsifier, Co-
Primary Use O/W Emulsifier[4] n n
emulsifier for O/W[7] emulsifier for O/W[18]
Yellow to amber ] o ] o
Appearance Viscous oily liquid Viscous liquid

viscous liquid[3]

Table 2: Troubleshooting Guide for Tween 85 Emulsion Instability
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Issue

Potential Cause

Recommended Solution

Creaming

Density difference between

phases, large droplet size

Increase viscosity of
continuous phase with a
stabilizer (e.g., xanthan gum).
Reduce droplet size through

high-shear homogenization.[1]

Coalescence

Insufficient emulsifier, incorrect
HLB

Increase Tween 85
concentration. Combine Tween
85 with a low-HLB emulsifier
(e.g., Span 85) to match the
required HLB of the oil phase.
[7][128]

Flocculation

Weak repulsive forces

between droplets

Add an electrolyte to the
aqueous phase to increase
ionic strength and repulsive
forces.[21]

Phase Inversion

Incorrect phase volume ratio,

improper mixing

Adjust the oil-to-water ratio.
Ensure the dispersed phase is
added slowly to the continuous

phase with adequate mixing.

Instability at Elevated

Temperatures

Decreased viscosity, changes

in emulsifier performance

Add a viscosity modifier. Test
emulsion stability at a range of

temperatures.[15]

Experimental Protocols

Protocol 1: Preparation of a Stable Oil-in-Water (O/W) Emulsion using Tween 85

o Phase Preparation:

o Agueous Phase: Dissolve any water-soluble components, including stabilizers (e.g., 0.5%

w/w xanthan gum), in deionized water. Heat the aqueous phase to 70-75°C.[15]
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o Oil Phase: Combine the oil phase ingredients, including Tween 85 (e.g., 2-5% w/w) and
any co-emulsifiers (e.g., Span 85), in a separate vessel. Heat the oil phase to 70-75°C.[15]

o Emulsification:

o Slowly add the oil phase to the aqueous phase while continuously mixing with a high-
shear homogenizer (e.g., rotor-stator homogenizer).

o Continue homogenization for 5-10 minutes to ensure the formation of small, uniform
droplets.

e Cooling:
o Allow the emulsion to cool to room temperature while stirring gently with a propeller mixer.
e Final Additions:

o Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients,
such as preservatives or active pharmaceutical ingredients.

e Characterization:
o Measure the droplet size and distribution using dynamic light scattering or laser diffraction.
o Determine the viscosity using a rheometer.
o Assess the initial pH.
Protocol 2: Evaluation of Emulsion Stability
 Visual Observation:
o Store samples of the emulsion at different temperatures (e.g., 4°C, 25°C, and 40°C).

o Visually inspect the samples daily for any signs of phase separation, such as creaming,
coalescence, or sedimentation.

o Centrifugation Test:
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o Centrifuge a sample of the emulsion at a high speed (e.g., 3000 rpm for 30 minutes).

o Observe for any phase separation. A stable emulsion should not show any separation after
centrifugation.[9]

e Droplet Size Analysis:

o Measure the droplet size of the stored samples at regular intervals (e.g., weekly or
monthly).

o Anincrease in the average droplet size over time indicates coalescence and instability.
e Freeze-Thaw Cycling:

o Subject the emulsion to several cycles of freezing and thawing (e.g., -20°C for 24 hours
followed by 25°C for 24 hours).

o A stable emulsion should maintain its integrity after multiple cycles.

Visualizations
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Caption: Troubleshooting workflow for addressing phase separation in Tween 85 emulsions.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b12389358?utm_src=pdf-body-img
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

-

-

Formulation Factors A

Additives

(Co-surfactants, Stabilizers)

Aqueous Phase
(pH, lonic Strength)

Oil Phase
(Type, Concentration)

Emulsifier System
(HLB, Concentration)

- \

/
Process Parameters

Temperature
(Processing, Storage)

Homogenization
(Shear, Duration)

J

-

Emulsion Stability

Click to download full resolution via product page

Caption: Key factors influencing the stability of Tween 85 emulsions.
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Caption: General experimental workflow for preparing and evaluating Tween 85 emulsions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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